Cas no 1173019-35-6 (Benzyl Chloroformate-13C)
Benzyl Chloroformate-13C structure
Product Name:Benzyl Chloroformate-13C
CAS No:1173019-35-6
MF:C8H7ClO2
MW:171.585636377335
CID:2615278
PubChem ID:71309628
Update Time:2025-04-21
Benzyl Chloroformate-13C Chemical and Physical Properties
Names and Identifiers
-
- benzyl carbonochloridate
- Benzyl chloroformate-(carbonyl-13C), 99 atom % 13C, 97% (CP)
- DTXCID70696691
- Benzyl Chloroformate-13C
- 1173019-35-6
- DTXSID80745947
- Benzyl (~13~C)carbonochloridate
-
- Inchi: 1S/C8H7ClO2/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2/i8+1
- InChI Key: HSDAJNMJOMSNEV-VJJZLTLGSA-N
- SMILES: Cl[13C](=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 171.0168120Da
- Monoisotopic Mass: 171.0168120Da
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
Benzyl Chloroformate-13C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B233073-10mg |
Benzyl Chloroformate-13C |
1173019-35-6 | 10mg |
$ 155.00 | 2023-04-18 | ||
| TRC | B233073-50mg |
Benzyl Chloroformate-13C |
1173019-35-6 | 50mg |
$ 620.00 | 2023-04-18 | ||
| TRC | B233073-100mg |
Benzyl Chloroformate-13C |
1173019-35-6 | 100mg |
$ 1194.00 | 2023-04-18 |
Benzyl Chloroformate-13C Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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